Cas no 645395-07-9 (1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]-)

• Product Name: 1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]-
• CAS No: 645395-07-9
• MF: C₂₄H₃₄O₇
• MW: 434.522568225861
• CID: 1679614
• PubChem ID: 71379704
• Update Time: 2025-04-21

1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2,2'-[oxybis(methylene)]bis[2-[(phenylmethoxy)methyl]-
• 2-[[2,2-bis(hydroxymethyl)-3-phenylmethoxypropoxy]methyl]-2-(phenylmethoxymethyl)propane-1,3-diol
• 645395-07-9
• Bis[2,2-bis(hydroxymethyl)-3-(benzyloxy)propyl] ether
• DTXSID30802256
• 2,2'-[Oxybis(methylene)]bis{2-[(benzyloxy)methyl]propane-1,3-diol}

• Inchi： 1S/C24H34O7/c25-13-23(14-26,17-29-11-21-7-3-1-4-8-21)19-31-20-24(15-27,16-28)18-30-12-22-9-5-2-6-10-22/h1-10,25-28H,11-20H2
• InChI Key： NKTVZNSXNIHUBG-UHFFFAOYSA-N
• SMILES： O(CC(CO)(CO)COCC1C=CC=CC=1)CC(CO)(CO)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 434.23052
• Monoisotopic Mass: 434.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.61